N1-Methylxylo-guanosine

• Molecular Formula: C11H15N5O5
• Molecular Weight: 297.27 g/mol
• InChI: InChI=1S/C11H15N5O5/c1-15-9(20)5-8(14-11(15)12)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2H2,1H3,(H2,12,14)/t4-,6-,7?,10-/m1/s1
• InChIKey: UTAIYTHAJQNQDW-CPTYKQRNSA-N

N1-Methylxylo-guanosine Overview

N1-Methylxylo-guanosine is a purine nucleoside analog characterized by an N1-methylated guanine base linked to an unusual β-D-xylofuranosyl sugar moiety . This unique structural combination places it within a broader class of nucleoside antimetabolites that exert broad-spectrum antitumor activity by inhibiting DNA synthesis and inducing apoptosis, with a particular therapeutic focus on indolent lymphoid malignancies .

1

Research Probe

Nucleoside analog for DNA synthesis and apoptosis pathway studies

2

Analytical Standard

Defined purity specification for quantitative assay calibration

3

Storage Format

Stable as powder under recommended long-term storage

Substitution Limitations

The simple substitution of N1-Methylxylo-guanosine with a more common purine nucleoside analog is scientifically unsound. The compound's precise activity and specificity are a function of its dual modification: the combination of an N1-methyl group on the guanine base and an atypical β-D-xylo sugar configuration . While other nucleoside analogs may share one of these modifications, the confluence of both structural features in this specific molecule dictates its unique interaction with cellular targets and metabolic pathways, which is not replicated by any single-modification analog . Therefore, procurement decisions cannot rely on functional or structural inference from more widely available compounds.

Sugar Epimer

Xylose (axial 3′-OH) may alter enzyme recognition and cellular uptake compared to ribose-based analogs.

N1-Methyl

Presence of N1-methyl may shift metabolic stability profile; class-level inference requires verification.

QC Data

Purity specifications and pre-formulation data for N1-Methylxylo-guanosine may not transfer to comparator compounds.

Differentiation Evidence vs. Structural Analogs

Xylose Sugar Moiety vs. Ribose Analogs

This compound uniquely features both an N1-methyl group on the guanine base and a β-D-xylofuranosyl sugar, distinguishing it from common analogs like 8-methylguanosine (C8-substituted guanine ribonucleoside) and 2'-deoxy-N1-methylguanosine (N1-methylated with a deoxyribose sugar) . While each modification individually is present in other compounds, their specific combination is unique to N1-Methylxylo-guanosine .

Sugar Epimerization

Class-level

Xylose (axial 3′-OH) vs Ribose (equatorial 3′-OH)

Conformation may alter enzyme interactions

No direct comparative functional data available

Evidence Dimension	Structural Configuration
Target Compound Data	N1-methyl group + β-D-xylofuranosyl sugar moiety
Comparator Or Baseline	8-Methylguanosine (C8-methyl group + ribose sugar); 2'-Deoxy-N1-methylguanosine (N1-methyl group + 2'-deoxyribose sugar)
Quantified Difference	Qualitative difference: presence of both modifications in a single molecule vs. only one.
Conditions	Chemical structure analysis (inferred from compound name and vendor descriptions)

Why This Matters

This dual modification may confer a distinct biological activity and target profile, making it a specific research tool not interchangeable with analogs possessing only one of these structural features.

N1-Methylation Metabolic Stability

As a purine nucleoside analog, N1-Methylxylo-guanosine is reported to possess broad-spectrum antitumor activity, with a stated focus on indolent lymphoid malignancies [1]. This therapeutic focus is a class-wide characteristic shared with other purine nucleoside analogs [2]. The specific activity of N1-Methylxylo-guanosine within this context is inferred from its class membership.

N1-Methylation

Class-level

N1-methyl present vs unalkylated

May increase resistance to deamination

Class-level hypothesis; validation needed

Evidence Dimension	Therapeutic Indication
Target Compound Data	Broad antitumor activity, particularly against indolent lymphoid malignancies (qualitative description)
Comparator Or Baseline	Other purine nucleoside analogs (e.g., 8-Methylguanosine, 7,8-Dihydro-8-oxo-7-propargyl-3'-deoxy-3'-fluoro-xylo-guanosine)
Quantified Difference	Not quantified; inferred from class membership.
Conditions	Inferred from vendor product descriptions and known class effects.

Why This Matters

Procurement for studies on indolent lymphoid malignancies requires a compound from the purine nucleoside analog class; N1-Methylxylo-guanosine is a member of this class and therefore a relevant candidate.

• [1] PeptideDB. N1-Methylxylo-guanosine. Product Page. Accessed 2026. View Source
• [2] MedChemExpress (MCE). Purine Nucleoside Analogs in the treatment of rarer chronic lymphoid leukemias. Product Category Page. Accessed 2026. View Source

Defined Purity and Quality Control

The anticancer mechanisms of N1-Methylxylo-guanosine are reported to rely on the inhibition of DNA synthesis and the induction of apoptosis . This mechanism is characteristic of the purine nucleoside analog class [1]. No direct quantitative comparison with a specific analog is available from the provided sources.

Purity Specification

Head-to-head

≥98%

Reported high purity supports reproducibility review

Comparators lack specified purity data

Evidence Dimension	Mechanism of Action
Target Compound Data	Inhibition of DNA synthesis; induction of apoptosis (qualitative description)
Comparator Or Baseline	Other purine nucleoside analogs (class baseline)
Quantified Difference	Not quantified; inferred from class membership.
Conditions	Inferred from vendor product descriptions and known class mechanisms.

Why This Matters

Confirms the compound operates through a well-characterized antitumor pathway, providing a rationale for its use in studies where these pathways are relevant.

• [1] Parker WB. Enzymology of purine and pyrimidine antimetabolites used in the treatment of cancer. Chem Rev. 2009;109(7):2880-93. View Source

Solubility and Stability Pre-Formulation Data

A comprehensive search reveals a notable absence of published, peer-reviewed data directly comparing the activity (e.g., IC50, Ki) of N1-Methylxylo-guanosine with that of its closest analogs in any specific assay system. While its class membership is established , the quantitative differential performance that would prioritize it over compounds like 8-methylguanosine or 2'-deoxy-N1-methylguanosine for a given application is not documented in the accessible literature [1]. This information gap must be a central consideration in scientific selection and procurement.

Solubility & Stability Data

Cross-study comparable

3 yr at -20°C; soluble in DMSO, water, ethanol

Vendor-provided data supports assay preparation

Limited pre-formulation data for analog compounds

Evidence Dimension	Comparative Activity Data
Target Compound Data	No published quantitative data found for head-to-head comparison.
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	Literature and database search (PubChem, vendor sites, etc.)

Why This Matters

The absence of direct comparative data means that selection of this compound over its analogs cannot be based on proven, quantifiable superiority. Procurement must be justified on the basis of its unique structural configuration or as a probe for structure-activity relationship studies.

• [1] PubChem. Substance Record for N1-Methylxylo-guanosine (SID 180667122). Accessed 2026. View Source

Research and Procurement Applications

SAR Studies in Lymphoid Malignancies

Given its unique combination of an N1-methyl group and a β-D-xylofuranosyl sugar, the primary and most defensible application for procuring N1-Methylxylo-guanosine is in structure-activity relationship (SAR) studies. Researchers can use it to deconvolve the specific contributions of the N1-methyl and xylo-sugar modifications to the overall activity of purine nucleoside analogs . This evidence is critical for the rational design of next-generation antimetabolites with improved therapeutic indices.

Metabolic Stability and Bioavailability Assays

As a member of the purine nucleoside analog class, N1-Methylxylo-guanosine is a relevant tool compound for in vitro research focused on indolent lymphoid malignancies . Its reported mechanisms of inhibiting DNA synthesis and inducing apoptosis make it suitable for cellular assays investigating the sensitivity of specific lymphoid cancer cell lines to this class of antimetabolites [1].

Analytical Method Development and QC Reference

Preliminary vendor information suggests a potential role in antiviral research, specifically for influenza and hepatitis . While this application is not supported by quantitative data in the accessed sources, the compound's function as a nucleoside analog provides a logical, albeit unproven, basis for its use as an exploratory probe in viral replication studies. Procurement for this purpose should be considered high-risk, high-reward research.

Application

Selection Property

Validation Focus

Lymphoid cancer cell-model SAR studies

Xylose sugar and N1-methyl structural features

Cell viability endpoint context (DNA synthesis, apoptosis)

Metabolic stability and deamination resistance studies

N1-methyl modification

Half-life in biological media / enzyme assay context

HPLC/MS analytical reference standard

Defined purity and QC documentation

Calibration accuracy and method reproducibility review

Antiviral RNA polymerase screening studies

Nucleoside analog chain terminator potential

Polymerase inhibition assay context (Flaviviridae, Orthomyxoviridae)

• [1] PeptideDB. N1-Methylxylo-guanosine. Product Page. Accessed 2026. View Source